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Compound of Interest

Compound Name: CEP-28122

Cat. No.: B10764593 Get Quote

CEP-28122 Technical Support Center
This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) for researchers, scientists, and drug development professionals working with the ALK

inhibitor, CEP-28122.

Frequently Asked Questions (FAQs)
1. What is CEP-28122 and what is its mechanism of action?

CEP-28122 is a highly potent and selective, orally bioavailable inhibitor of Anaplastic

Lymphoma Kinase (ALK).[1][2][3][4][5] In numerous human cancer types, ALK is constitutively

activated due to genetic alterations like chromosomal translocations, gene amplification, or

point mutations, making it a key therapeutic target.[1][4] CEP-28122 exerts its antitumor activity

by inhibiting the tyrosine phosphorylation of ALK.[1][4][6] This, in turn, blocks downstream

signaling pathways involving key proteins such as Stat-3, Akt, and ERK1/2, leading to growth

inhibition and cytotoxicity in ALK-positive cancer cells.[7]

2. What are the different forms of CEP-28122 available?

CEP-28122 is available as a free base and as a mesylate salt.[3][6][7] The mesylate salt form

generally offers enhanced water solubility and stability compared to the free base.[3]

3. How should I store CEP-28122 powder and stock solutions?

Proper storage is crucial to maintain the stability and activity of CEP-28122.
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Powder: Store at -20°C for up to 3 years.[6]

Stock Solutions: Once prepared, aliquot the solution to avoid repeated freeze-thaw cycles.[7]

Store at -80°C for up to 1 year.[6]

Store at -20°C for up to 1 month.[7]

Troubleshooting Guide: Solubility Issues in Cell
Culture Media
A common challenge when working with CEP-28122 is its limited solubility in aqueous

solutions, including cell culture media. This can lead to compound precipitation and inaccurate

experimental results.

Issue: My CEP-28122 is precipitating in the cell culture medium.

This is a frequent problem due to the hydrophobic nature of the compound. Here’s a step-by-

step guide to address this:

1. Ensure you are using the correct solvent for your stock solution.

CEP-28122 is practically insoluble in water. Therefore, a high-concentration stock solution must

be prepared in an organic solvent. The recommended solvents are Dimethyl Sulfoxide (DMSO)

and Dimethylformamide (DMF).

2. Be aware of the solubility limits in organic solvents.

There are varying reports on the solubility of CEP-28122 in DMSO. It is crucial to not exceed

these limits when preparing your stock solution.

Solvent Reported Solubility

DMSO ≤ 30 mg/mL[1] or 6.4 mg/mL (10.08 mM)[6]

Dimethylformamide 12 mg/mL[1]
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Note: Due to the discrepancy in reported DMSO solubility, it is advisable to start with a lower

concentration (e.g., 6.4 mg/mL) to ensure complete dissolution.

3. Use a proper dilution strategy.

Directly adding a highly concentrated stock solution to your aqueous cell culture medium can

cause the compound to precipitate out of solution. To minimize this:

Serial Dilutions: Perform serial dilutions of your stock solution in the cell culture medium.

Final DMSO Concentration: Ensure the final concentration of DMSO in your cell culture

medium is low (typically <0.5%) to avoid solvent-induced cytotoxicity.

4. Did you observe any precipitation when preparing the stock solution?

If you notice that CEP-28122 is not fully dissolving in the organic solvent:

Sonication: Gentle sonication can aid in the dissolution of the compound.[6]

Warming: Gently warm the solution (e.g., to 37°C) to increase solubility.

5. Consider the form of CEP-28122 you are using.

If you continue to face significant solubility issues, consider using the mesylate salt form of

CEP-28122, as it is reported to have better water solubility.[3]

Experimental Protocols
Protocol 1: Preparation of CEP-28122 Stock Solution (10 mM in DMSO)

Calculate the required mass: The molecular weight of CEP-28122 (free base) is 539.1 g/mol

. To prepare a 10 mM stock solution, you will need 5.391 mg of CEP-28122 per 1 mL of

DMSO.

Weigh the compound: Accurately weigh the required amount of CEP-28122 powder in a

sterile microcentrifuge tube.

Add DMSO: Add the calculated volume of high-purity, sterile DMSO to the tube.
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Dissolve: Vortex the solution until the compound is fully dissolved. If necessary, use a

sonicator or warm the solution gently.

Store: Aliquot the stock solution into smaller volumes and store at -80°C.
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Click to download full resolution via product page

Caption: CEP-28122 inhibits ALK, blocking downstream pro-survival pathways.
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Caption: Workflow for preparing CEP-28122 for cell culture experiments.

Troubleshooting Logic
Caption: Troubleshooting logic for CEP-28122 precipitation issues.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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